Cas no 165071-94-3 (1-iodo-3-methoxy-2-(methoxymethoxy)benzene)

• Product name: 1-iodo-3-methoxy-2-(methoxymethoxy)benzene
• CAS No: 165071-94-3
• MF: C₉H₁₁IO₃
• MW: 294.086315393448
• CID: 2104009
• PubChem ID: 13902142

1-iodo-3-methoxy-2-(methoxymethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-iodo-3-methoxy-2-(methoxymethoxy)benzene
• 1-IODO-3-METHOXY-2-(METHOXYMETHOXY)BENZENE
• DA-09538
• Benzene, 1-iodo-3-methoxy-2-(methoxymethoxy)-
• 165071-94-3
• SCHEMBL3711484

• MDL： MFCD26403957
• Inchi： InChI=1S/C9H11IO3/c1-11-6-13-9-7(10)4-3-5-8(9)12-2/h3-5H,6H2,1-2H3
• InChI Key： PCQHCRVVPXZYCD-UHFFFAOYSA-N
• SMILES： COCOC1=C(C=CC=C1OC)I

Computed Properties

• Exact Mass: 293.97529Da
• Monoisotopic Mass: 293.97529Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 27.7Ų